Cas no 33054-80-7 (1-[2-hydroxy-3-(methylcarbamoylamino)propyl]-3-methylurea)

• Product Name: 1-[2-hydroxy-3-(methylcarbamoylamino)propyl]-3-methylurea
• CAS No: 33054-80-7
• MF: C₇H₁₆N₄O₃
• MW: 204.226941108704
• CID: 917540
• PubChem ID: 265486
• Update Time: 2025-04-19

1-[2-hydroxy-3-(methylcarbamoylamino)propyl]-3-methylurea Chemical and Physical Properties

Names and Identifiers

• 1-[2-hydroxy-3-(methylcarbamoylamino)propyl]-3-methylurea
• 1,1'-(2-hydroxypropane-1,3-diyl)bis(3-methylurea)
• 2-Hydroxy-1,3-bis-(N'-methyl-ureido)-propan
• 2-Hydroxy-1,3-bis-< N'-methyl-ureido> -propan
• AC1L6E26
• AC1Q5OO5
• AG-K-78148
• AR-1B3450
• CTK4G9840
• KST-1B3210
• NSC101568
• SCHEMBL13411706
• NSC-101568
• DTXSID80295371
• 33054-80-7

• Inchi： 1S/C7H16N4O3/c1-8-6(13)10-3-5(12)4-11-7(14)9-2/h5,12H,3-4H2,1-2H3,(H2,8,10,13)(H2,9,11,14)
• InChI Key： RFGVQIHNAUIGFL-UHFFFAOYSA-N
• SMILES： OC(CNC(NC)=O)CNC(NC)=O

Computed Properties

• Exact Mass: 204.12238
• Monoisotopic Mass: 204.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.191
• Boiling Point: 583.1°C at 760 mmHg
• Flash Point: 306.4°C
• Refractive Index: 1.499
• PSA: 102.49
• LogP: -0.23110